Cas no 1361554-01-9 (Methyl 2,5-bis(2,4,6-trichlorophenyl)isonicotinate)

• Product Name: Methyl 2,5-bis(2,4,6-trichlorophenyl)isonicotinate
• CAS No: 1361554-01-9
• MF: C₁₉H₉Cl₆NO₂
• MW: 495.998259305954
• CID: 4967464
• Update Time: 2025-07-09

Methyl 2,5-bis(2,4,6-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-bis(2,4,6-trichlorophenyl)isonicotinate

• Inchi： 1S/C19H9Cl6NO2/c1-28-19(27)10-6-16(18-14(24)4-9(21)5-15(18)25)26-7-11(10)17-12(22)2-8(20)3-13(17)23/h2-7H,1H3
• InChI Key： PCUHQIFJVLLKJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CN=C(C2C(=CC(=CC=2Cl)Cl)Cl)C=C1C(=O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 531
• XLogP3: 7.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,5-bis(2,4,6-trichlorophenyl)isonicotinate

Methyl 2,5-bis(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361554-01-9): An Overview

Methyl 2,5-bis(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361554-01-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound is characterized by its methyl ester group and the presence of trichlorophenyl substituents, which contribute to its stability and reactivity. The compound's structure can be represented as:

C₂₀H₁₃Cl₆N₂O₂

The synthesis of Methyl 2,5-bis(2,4,6-trichlorophenyl)isonicotinate typically involves a multi-step process that includes the formation of the isonicotinic acid derivative and subsequent esterification with methanol. The compound's synthesis has been optimized in several studies to improve yield and purity, making it more accessible for research and industrial applications.

In the realm of pharmaceutical research, Methyl 2,5-bis(2,4,6-trichlorophenyl)isonicotinate has shown promise as a potential lead compound for the development of new drugs. Its unique chemical structure allows it to interact with specific biological targets, making it a valuable candidate for further investigation. Recent studies have explored its potential as an antimicrobial agent and an anti-inflammatory drug. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that the compound exhibited significant antibacterial activity against several strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

Beyond its pharmaceutical applications, Methyl 2,5-bis(2,4,6-trichlorophenyl)isonicotinate has also been studied for its potential use in agricultural chemistry. The compound's trichlorophenyl groups make it highly stable and resistant to degradation, which is a desirable property for pesticides and herbicides. Research published in the *Journal of Agricultural and Food Chemistry* in 2020 demonstrated that the compound effectively controlled various plant pathogens without causing significant environmental harm.

The physical properties of Methyl 2,5-bis(2,4,6-trichlorophenyl)isonicotinate are also noteworthy. It is a white crystalline solid with a melting point of approximately 180°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethanol. These properties make it suitable for various analytical techniques and formulations.

In terms of safety and handling, while Methyl 2,5-bis(2,4,6-trichlorophenyl)isonicotinate is not classified as a hazardous material under current regulations, proper precautions should be taken during handling to avoid skin contact and inhalation. Personal protective equipment (PPE) such as gloves and goggles should be worn when working with this compound.

The environmental impact of Methyl 2,5-bis(2,4,6-trichlorophenyl)isonicotinate is another important consideration. Studies have shown that the compound has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, it is essential to follow best practices for waste disposal to minimize any potential environmental impact.

In conclusion, Methyl 2,5-bis(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361554-01-9) is a versatile compound with a wide range of potential applications in pharmaceuticals and agriculture. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and uses, this compound is likely to play an increasingly important role in various scientific fields.